Cas no 25173-39-1 (3-(3,4-Dimethylphenoxy)propanoic acid)

• Product Name: 3-(3,4-Dimethylphenoxy)propanoic acid
• CAS No: 25173-39-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 2932406
• Update Time: 2025-06-15

3-(3,4-Dimethylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenoxy)propanoic acid
• 3-(3,4-Dimethyl-phenoxy)-propionic acid
• Z317046440
• 3-(3,4-Dimethylphenoxy)propanoic acid

• Inchi： 1S/C11H14O3/c1-8-3-4-10(7-9(8)2)14-6-5-11(12)13/h3-4,7H,5-6H2,1-2H3,(H,12,13)
• InChI Key： YDFLEOPCOYQELR-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids

Additional information on 3-(3,4-Dimethylphenoxy)propanoic acid

Comprehensive Overview of 3-(3,4-Dimethylphenoxy)propanoic Acid (CAS No. 25173-39-1): Properties, Applications, and Industry Insights

3-(3,4-Dimethylphenoxy)propanoic acid (CAS No. 25173-39-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This carboxylic acid derivative, featuring a dimethylphenoxy moiety, serves as a key intermediate in synthesizing bioactive molecules. With the rise of green chemistry and sustainable synthesis trends, researchers are increasingly exploring its potential as a building block for eco-friendly formulations.

The compound's molecular structure (C₁₁H₁₄O₃) combines aromatic and aliphatic characteristics, making it valuable for drug discovery applications. Recent studies highlight its role in developing non-steroidal anti-inflammatory analogs, aligning with the growing demand for pain management solutions. Its lipophilicity parameters (logP ≈ 2.1) and moderate water solubility (∼1.2 g/L at 25°C) make it particularly interesting for formulation scientists working on controlled-release systems.

In agrochemical contexts, 3-(3,4-Dimethylphenoxy)propanoic acid derivatives show promise as plant growth regulators, coinciding with the agricultural sector's focus on crop yield optimization. The compound's phenoxy backbone resembles natural plant hormones, sparking investigations into its biostimulant properties. Analytical methods like HPLC-UV (retention time ∼6.8 min under C18 conditions) and GC-MS (characteristic fragments at m/z 164, 121) are commonly employed for its quantification.

From a regulatory perspective, the substance falls under REACH compliance in Europe, with manufacturers required to provide detailed safety data sheets. Its thermal stability (decomposition >200°C) and non-flammable nature make it relatively safe for industrial handling. The compound's crystalline form (melting point 98-102°C) facilitates purification through recrystallization techniques, a crucial factor for process chemistry applications.

Emerging research explores the compound's potential in material science, particularly as a monomer for specialty polymers. Its ability to form hydrogen-bonded networks could contribute to developing self-healing materials – a hot topic in advanced manufacturing. The electronic effects of its substituents also make it interesting for organic electronics applications, especially in semiconductor precursor synthesis.

Market analysts note growing demand for 25173-39-1 in Asia-Pacific regions, driven by expanding pharmaceutical outsourcing activities. Quality standards typically specify ≥98% purity by HPLC analysis, with strict controls on residual solvents. The compound's synthesis typically involves Williamson ether coupling followed by carboxylation, with recent innovations focusing on catalytic methods to improve atom economy.

Environmental fate studies indicate moderate biodegradability (∼40% in 28 days per OECD 301B), positioning it favorably compared to persistent organic pollutants. Its ecotoxicological profile shows low acute toxicity to aquatic organisms (Daphnia magna EC₅₀ >100 mg/L), addressing concerns about environmental impact in industrial applications. These characteristics align with the circular economy principles increasingly adopted by chemical manufacturers.

For analytical chemists, the compound presents interesting spectroscopic features: IR shows strong carbonyl stretch at 1715 cm^-1, while ¹H NMR displays characteristic aromatic protons at 6.7-7.1 ppm and a triplet for the CH₂ adjacent to carbonyl at 2.6 ppm. These signatures facilitate quality control during production. Recent patent literature reveals growing interest in its derivatives for cosmeceutical applications, particularly in anti-aging formulations.

The global supply chain for 3-(3,4-Dimethylphenoxy)propanoic acid remains concentrated among specialized fine chemical producers, with current pricing trends reflecting increased raw material costs. Storage recommendations typically suggest ambient conditions in tightly sealed containers, with shelf life exceeding 24 months when protected from moisture. These practical considerations are crucial for inventory management in research institutions and production facilities.

Future research directions may explore its potential in bioconjugation chemistry or as a scaffold for metal-organic frameworks (MOFs). The compound's balanced hydrophilic-lipophilic character makes it particularly versatile for medicinal chemistry applications where membrane permeability is critical. As computational chemistry tools advance, molecular modeling studies could further elucidate its structure-activity relationships for targeted applications.